Cas no 1807146-90-2 (Methyl 2-(difluoromethyl)-4-iodo-3-methylpyridine-5-acetate)
Methyl 2-(difluoromethyl)-4-iodo-3-methylpyridine-5-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(difluoromethyl)-4-iodo-3-methylpyridine-5-acetate
-
- Inchi: 1S/C10H10F2INO2/c1-5-8(13)6(3-7(15)16-2)4-14-9(5)10(11)12/h4,10H,3H2,1-2H3
- InChI Key: GZMJCELVYLFBNJ-UHFFFAOYSA-N
- SMILES: IC1=C(C)C(C(F)F)=NC=C1CC(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 253
- XLogP3: 2.3
- Topological Polar Surface Area: 39.2
Methyl 2-(difluoromethyl)-4-iodo-3-methylpyridine-5-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A020005989-500mg |
Methyl 2-(difluoromethyl)-4-iodo-3-methylpyridine-5-acetate |
1807146-90-2 | 97% | 500mg |
$940.80 | 2022-03-31 | |
| Alichem | A020005989-1g |
Methyl 2-(difluoromethyl)-4-iodo-3-methylpyridine-5-acetate |
1807146-90-2 | 97% | 1g |
$1,596.00 | 2022-03-31 |
Methyl 2-(difluoromethyl)-4-iodo-3-methylpyridine-5-acetate Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on Methyl 2-(difluoromethyl)-4-iodo-3-methylpyridine-5-acetate
Methyl 2-(difluoromethyl)-4-iodo-3-methylpyridine-5-acetate: A Comprehensive Overview
The compound with CAS No. 1807146-90-2, commonly referred to as Methyl 2-(difluoromethyl)-4-iodo-3-methylpyridine-5-acetate, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, materials science, and biotechnology. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and drug development.
Methyl 2-(difluoromethyl)-4-iodo-3-methylpyridine-5-acetate is characterized by its pyridine ring structure, which serves as the central framework for the molecule. The pyridine ring is substituted with several functional groups, including a difluoromethyl group at position 2, an iodo group at position 4, a methyl group at position 3, and an acetate ester group at position 5. These substituents contribute to the compound's chemical reactivity, stability, and potential for bioavailability.
Recent studies have highlighted the importance of such substituted pyridine derivatives in drug design. The presence of the iodo group at position 4, for instance, has been shown to enhance the compound's ability to act as a radiotracer in medical imaging applications. Additionally, the difluoromethyl group at position 2 imparts a degree of fluorine-based electron-withdrawing character, which can influence the compound's electronic properties and reactivity in various chemical reactions.
One of the most promising areas of research involving Methyl 2-(difluoromethyl)-4-iodo-3-methylpyridine-5-acetate is its potential use in the development of anticancer agents. Researchers have found that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential role in targeted therapy. Furthermore, the methyl group at position 3 contributes to the compound's lipophilicity, which is crucial for its ability to cross cellular membranes and interact with intracellular targets.
In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution reactions and esterification. The use of iodine as a leaving group in certain steps facilitates efficient substitution reactions, enabling precise control over the placement of substituents on the pyridine ring. This level of control is essential for optimizing the compound's pharmacokinetic properties and ensuring its suitability for therapeutic applications.
Another area where Methyl 2-(difluoromethyl)-4-iodo-3-methylpyridine-5-acetate has shown promise is in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Recent studies have demonstrated that this compound can be incorporated into thin-film transistor (TFT) structures, exhibiting favorable charge transport characteristics that could be leveraged in next-generation display technologies.
From a structural standpoint, the acetate ester group at position 5 plays a critical role in stabilizing the molecule and enhancing its solubility in organic solvents. This feature is particularly advantageous during purification steps in chemical synthesis and when preparing formulations for biological testing.
In conclusion, Methyl 2-(difluoromethyl)-4-iodo-3-methylpyridine-5-acetate represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique combination of functional groups and structural features positions it as a valuable tool in modern chemistry and biology research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial advancements.
1807146-90-2 (Methyl 2-(difluoromethyl)-4-iodo-3-methylpyridine-5-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)